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Compound of Interest

Compound Name: Chz868

Cat. No.: B606664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of CHZ868, a potent and selective type II Janus kinase (JAK2)

inhibitor. Adherence to these procedures is critical to ensure a safe laboratory environment and

maintain the integrity of research outcomes.

Personal Protective Equipment (PPE)
Given that CHZ868 is an investigational compound with potential antineoplastic properties,

stringent handling precautions are necessary to minimize exposure. The following PPE is

mandatory when handling CHZ868 in solid (powder) or solution form.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (meeting ASTM D6978

standard).

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection against potential

tears or contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of

solutions or accidental

aerosolization of powder.

Lab Coat

Impermeable, disposable

gown with long sleeves and

tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For handling powder outside of

a containment device: A

NIOSH-approved respirator

(e.g., N95 or higher).

Minimizes the risk of inhaling

fine particles of the compound.

Containment

A certified chemical fume hood

or biological safety cabinet

should be used when weighing

or preparing solutions of

CHZ868.

Provides a controlled

environment to prevent the

release of the compound into

the laboratory.

Operational Handling and Storage
Proper operational procedures are essential for safety and for preserving the stability of

CHZ868.

Reconstitution and Dilution:

CHZ868 is typically supplied as a solid.[1]

For in vitro studies, it is commonly dissolved in Dimethyl Sulfoxide (DMSO) to create a stock

solution, which is then further diluted in culture media.[1][2]
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For in vivo experiments in mice, CHZ868 can be reconstituted in a vehicle such as 0.5%

methylcellulose / 0.5% Tween-80 for administration by oral gavage.[1]

Storage:

Solid Form: Store at -20°C for up to 3 years.

Stock Solutions: Aliquot and store at -80°C for up to 1 year or at -20°C for up to 6 months to

avoid repeated freeze-thaw cycles.[1][3]

Disposal Plan
All materials contaminated with CHZ868 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid CHZ868
Dispose of in a clearly labeled hazardous

chemical waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container immediately after use.

Liquid Waste (e.g., unused solutions)
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Contaminated PPE
Carefully remove and place in a designated

hazardous waste bag for incineration.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
In Vitro Cell-Based Assay Protocol:

Prepare Stock Solution: Dissolve solid CHZ868 in fresh DMSO to a concentration of 10 mM.

[1]

Cell Seeding: Plate cells (e.g., JAK2-dependent cell lines like SET2) in appropriate culture

media.
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Treatment: Dilute the CHZ868 stock solution in culture media to the desired final

concentrations (e.g., 0.05, 0.1, 0.2 µM) and add to the cells.[1] A vehicle control (DMSO)

should be run in parallel.[1]

Incubation: Incubate the cells for the desired time period (e.g., 48-72 hours).[1]

Analysis: Assess cell viability, proliferation, or specific signaling pathway inhibition (e.g.,

phosphorylation of STAT5) using appropriate assays.[1][2][4]

Mechanism of Action and Signaling Pathway
CHZ868 is a type II inhibitor of JAK2, meaning it stabilizes the kinase in an inactive

conformation.[4][5] This prevents the phosphorylation and activation of downstream signaling

proteins, primarily the STAT (Signal Transducer and Activator of Transcription) family of

transcription factors.[2][4] The inhibition of the JAK2/STAT5 signaling pathway is a key

mechanism for its efficacy in myeloproliferative neoplasms and certain types of leukemia.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606664?utm_src=pdf-body
https://www.medchemexpress.com/CHZ868.html
https://www.medchemexpress.com/CHZ868.html
https://www.medchemexpress.com/CHZ868.html
https://www.medchemexpress.com/CHZ868.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503933/
https://www.apexbt.com/chz868.html
https://www.benchchem.com/product/b606664?utm_src=pdf-body
https://www.apexbt.com/chz868.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503933/
https://www.apexbt.com/chz868.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503933/
https://www.apexbt.com/chz868.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Cytokine Receptor

JAK2

2. Activates

STAT5

3. Phosphorylates

pSTAT5 (dimer)

4. Dimerizes

Gene Expression
(Proliferation, Survival)

5. Translocates to Nucleus
& Regulates Transcription

CHZ868

Inhibits

Cytokine

1. Binds

Click to download full resolution via product page

Caption: Inhibition of the JAK-STAT signaling pathway by CHZ868.
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Caption: General workflow for an in vitro CHZ868 cell-based experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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